N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)benzenesulfonamide

• IUPAC Name: N-[2-(6-oxo-3-phenylpyridazin-1-yl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C18H17N3O3S/c22-18-12-11-17(15-7-3-1-4-8-15)20-21(18)14-13-19-25(23,24)16-9-5-2-6-10-16/h1-12,19H,13-14H2
• InChI Key: XOTPCYMKXNSEGA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN(C(=O)C=C2)CCNS(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C18H17N3O3S
• Molecular Weight: 355.4 g/mol

Description

N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)benzenesulfonamide, also known as OPB-31121, is a small molecule drug that has shown potential in treating cancer. This drug is classified as a sulfonamide, which is a group of compounds that contain a sulfonamide functional group (-SO2NH2) attached to an aromatic ring. OPB-31121 has a molecular weight of 395.47 g/mol and a chemical formula of C19H17N3O3S.

Scientific Research Applications

Anticancer and Antiproliferative Activities

Benzenesulfonamide derivatives have been extensively studied for their anticancer and antiproliferative effects. Novel benzenesulfonamide derivatives have shown cytotoxic activity against various human cancer cell lines, including HCT-116, HeLa, and MCF-7, indicating their potential as anticancer agents. Some compounds exhibited significant inhibition of tumor cell proliferation, highlighting the role of specific structural motifs in enhancing anticancer activity (Żołnowska et al., 2016).

Enzyme Inhibition for Therapeutic Potential

Several studies have identified benzenesulfonamide derivatives as potent inhibitors of key enzymes involved in disease processes. For instance, compounds have been found to effectively inhibit carbonic anhydrase (CA), a crucial enzyme in various physiological functions. These inhibitors displayed high affinity and selectivity towards specific CA isoforms, suggesting their therapeutic potential in treating diseases where CA activity is implicated (Nocentini et al., 2016).

Antimicrobial and Antifungal Properties

Benzenesulfonamide derivatives have also been evaluated for their antimicrobial and antifungal properties. Compounds synthesized with specific structural modifications exhibited activity against Mycobacterium tuberculosis and various bacterial and fungal strains. This highlights their potential as new antimicrobial and antifungal agents, offering an avenue for the development of novel treatments for infectious diseases (Raval, 2009).

Neuroprotective and Cognitive Enhancing Effects

Research into benzenesulfonamide derivatives has also extended into neuroprotection and cognitive enhancement. Certain compounds have shown promise in models of neurodegenerative diseases, indicating potential applications in protecting neuronal health and enhancing cognitive functions. This area of research underscores the versatility of benzenesulfonamide derivatives in addressing complex neurological conditions (Hirst et al., 2006).